Cas no 148289-22-9 (1-O-(alpha-D-Galactopyranosyl)-N-tetracosanylphytosphingosine)

1-O-(alpha-D-Galactopyranosyl)-N-tetracosanylphytosphingosine structure
148289-22-9 structure
Product Name:1-O-(alpha-D-Galactopyranosyl)-N-tetracosanylphytosphingosine
CAS No:148289-22-9
MF:C48H95NO9
MW:830.269216775894
CID:167853
Update Time:2023-08-03

1-O-(alpha-D-Galactopyranosyl)-N-tetracosanylphytosphingosine Chemical and Physical Properties

Names and Identifiers

    • Tetracosanamide,N-[(1S,2S,3R)-1-[(a-D-galactopyranosyloxy)methyl]-2,3-dihydroxyheptadecyl]-
    • AGL 525
    • Tetracosanamide,N-[1-[(a-D-galactopyranosyloxy)methyl]-2,3-dihydroxyheptadecyl]-,[1S-(1R*,2R*,3S*)]-
    • 1-O-(alpha-D-galactopyranosyl)-N-tetracosanylphytosphingosine
    • (2S,3S,4R)-1-O-(alpha-D-galactosyl)-N-tetracosanoyl-2-amino-1,3,4-octadecanetriol
    • N-[(2S,3S,4R)-1-(alpha-D-galactopyranosyloxy)-3,4-dihydroxyoctadecan-2-yl]tetracosanamide
    • Epitope ID:131185
    • Q27126716
    • 1-O-(alpha-D-Galactopyranosyl)-N-tetracosanylphytosphingosine
    • Inchi: 1S/C48H95NO9/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-27-29-31-33-35-37-43(52)49-40(39-57-48-47(56)46(55)45(54)42(38-50)58-48)44(53)41(51)36-34-32-30-28-26-16-14-12-10-8-6-4-2/h40-42,44-48,50-51,53-56H,3-39H2,1-2H3,(H,49,52)/t40-,41+,42+,44-,45-,46-,47+,48-/m0/s1
    • InChI Key: VYJPNEVPFQSTHX-VFUVZCRHSA-N
    • SMILES: O1[C@H](CO)[C@@H]([C@@H]([C@H]([C@H]1OC[C@@H]([C@@H]([C@@H](CCCCCCCCCCCCCC)O)O)NC(CCCCCCCCCCCCCCCCCCCCCCC)=O)O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 42
  • Complexity: 897
  • Topological Polar Surface Area: 169
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